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Compound of Interest

Compound Name: V0285683

L Get Quote

Cat. No.: B15616146

For laboratory personnel engaged in research and development, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe working environment and
minimizing environmental impact. This document provides essential safety information and
detailed disposal procedures for VU0285683, a negative allosteric modulator of the mGIlu5
receptor.

VU0285683, with the chemical name 3-fluoro-5-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)benzonitrile,
is classified as a halogenated aromatic amine.[1][2] Due to its chemical structure, it requires
specific handling and disposal protocols as a hazardous waste.

Chemical and Physical Properties

A summary of the key quantitative data for VU0285683 is presented in the table below for easy

reference.
Property Value
CAS Number 327056-22-4
Molecular Formula C14H7FN40O
Formula Weight 266.23 g/mol

Purity

>98% (HPLC)

Solubility

No data available
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Source: MOLNOVA, PubChem[2][3]

Experimental Protocols for Safe Disposal

The following step-by-step procedures are critical for the safe disposal of VU0285683 and
associated contaminated materials. These protocols are based on established guidelines for
handling halogenated organic compounds and aromatic amines.[4][5][6][7]

Personal Protective Equipment (PPE): Before handling VU0285683, ensure the following PPE
IS worn:

 Nitrile rubber gloves[8]

o Chemical safety goggles

» Alab coat

Waste Segregation and Collection:

o Designate a Waste Container: Use a clearly labeled, leak-proof container with a secure lid
specifically for halogenated organic waste.[5][7]

o Labeling: The container must be marked with "Hazardous Waste," the chemical nhame
"VU0285683," and the accumulation start date.[4]

e Segregation: It is crucial to segregate VU0285683 waste from non-halogenated chemical
waste to prevent dangerous reactions and to facilitate proper disposal.[7][9] Do not mix with
other waste streams such as acids or bases.[4]

e Collection of Pure Compound: Unused or expired VU0285683 should be disposed of in its
original container, which should be placed inside a larger, labeled secondary container for
hazardous waste collection.

» Collection of Contaminated Materials: Any materials such as pipette tips, gloves, and
weighing paper that come into contact with VU0285683 must be considered contaminated
and disposed of in the designated halogenated waste container.
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e Agueous Solutions: If VU0285683 is in a solution, it should be collected in a designated
liquid waste container for halogenated organic compounds. Do not dispose of it down the
drain.[9]

Storage of Waste:

» Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away
from direct sunlight and incompatible materials.[10]

e Ensure the storage area is a designated satellite accumulation area.
Disposal Procedure:

o Once the waste container is full, or if it has been in storage for a prolonged period, arrange
for its collection by a licensed professional waste disposal service or your institution's
Environmental Health and Safety (EHS) department.[8][10]

e The primary method for the final disposal of halogenated organic compounds is typically
high-temperature incineration in a specialized hazardous waste facility.[7][11]

Signaling Pathways and Logical Relationships

The following diagram illustrates the decision-making process and workflow for the proper
disposal of VU0285683.
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VU0285683 Disposal Workflow
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Caption: Logical workflow for the safe disposal of VU0285683.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Guidance for
VU0285683]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616146#vu0285683-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b15616146?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

